Cas no 1252415-75-0 (1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine)

• Product Name: 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine
• CAS No: 1252415-75-0
• MF: C₂₁H₂₈ClN₃O
• MW: 373.91952419281
• CID: 6391425
• PubChem ID: 51125604
• Update Time: 2025-10-28

1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-26623437
• 1252415-75-0
• 1-[1-(2-chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine
• AKOS034605262
• Z815872674
• [4-[1-(2-chlorophenyl)ethyl]piperazin-1-yl]-(1-prop-2-ynylpiperidin-4-yl)methanone
• 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine

• Inchi： 1S/C21H28ClN3O/c1-3-10-23-11-8-18(9-12-23)21(26)25-15-13-24(14-16-25)17(2)19-6-4-5-7-20(19)22/h1,4-7,17-18H,8-16H2,2H3
• InChI Key： UGPBBZSWZJNDLV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)N1CCN(C(C2CCN(CC#C)CC2)=O)CC1

Computed Properties

• Exact Mass: 373.1920902g/mol
• Monoisotopic Mass: 373.1920902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.8Ų

Additional information on 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine

Introduction to 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine (CAS No. 1252415-75-0)

1-[1-(2-Chlorophenylethyl)-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine, identified by its CAS number CAS No. 1252415-75-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex piperazine and propargyl functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The chemical structure of 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine encompasses several key functional groups that contribute to its unique properties. The presence of a 2-Chlorophenyl moiety suggests potential interactions with biological targets that involve halogen bonding, while the propargyl group introduces reactivity that could be exploited in synthetic chemistry. Additionally, the piperazine rings provide a scaffold that is commonly found in many pharmacologically active compounds, enhancing its suitability for medicinal chemistry applications.

In recent years, there has been a growing interest in the development of molecules that incorporate propargyl groups due to their ability to participate in various chemical reactions, including copper-catalyzed coupling reactions. These reactions are particularly useful in the synthesis of complex organic molecules, making compounds like 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine valuable tools in synthetic organic chemistry. Furthermore, the piperazine moiety is known for its ability to modulate biological activity, making it an attractive component in the design of new drugs.

The pharmacological potential of 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine has been explored in several recent studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors that are implicated in neurological disorders. The compound's ability to bind to these targets suggests that it may have therapeutic effects in conditions such as depression, anxiety, and other central nervous system disorders. Additionally, the unique structural features of this molecule make it a candidate for further development as an antagonist or agonist.

One of the most compelling aspects of 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine is its potential for further chemical modification. The propargyl group, for instance, can be readily converted into other functional groups through various reactions, allowing for the exploration of a wide range of derivatives. This flexibility makes it an excellent starting point for structure-based drug design efforts. By modifying different parts of the molecule, researchers can optimize its pharmacological properties and enhance its efficacy and selectivity.

The synthesis of 1-[1-(2-Chlorophenyl)ethyl]-4-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperazine involves several steps that showcase modern synthetic techniques. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, is particularly important in constructing the complex framework of this molecule. These reactions not only provide efficient pathways to the desired product but also allow for high selectivity and yield. The ability to synthesize this compound efficiently is crucial for its further development and application in pharmaceutical research.

In conclusion, 1-[1-(2-Chlorophenylethyl)-4-[prop-2-yn- ]piperidine^- piperazine, with CAS number CAS No. 12524...........-75 strong strong strong strong strong strong strong strong strong >0 strong>, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.